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Introduction

Lithium, the lightest of all metals, is a critical element with a wide array of applications, from
rechargeable batteries to pharmaceuticals.[1][2] Its unique electrochemical properties make it
indispensable in modern technology.[1] While commercially available as lithium carbonate, its
journey from geological deposit to purified compound is a complex process rooted in specific
geological settings. This guide provides a technical overview of the natural occurrence of
lithium and the geological sources from which lithium carbonate is derived, tailored for
researchers, scientists, and professionals in drug development who may require a foundational
understanding of its provenance.

Natural Occurrence of Lithium

Lithium does not occur as a free element in nature due to its high reactivity.[3][4] Instead, it is
found within a variety of minerals and brines. The average crustal abundance of lithium is
estimated to be between 20 and 70 parts per million (ppm). It is a minor component of most
igneous rocks, with higher concentrations typically found in granites and granitic pegmatites.
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The natural mineral form of lithium carbonate is known as zabuyelite. This mineral is
associated with salt lake deposits and some pegmatites. However, the primary sources for
commercial lithium production are not the direct mining of zabuyelite but rather the extraction of
lithium from more abundant lithium-bearing minerals and brines, which is then converted to
lithium carbonate.

The main geological sources of lithium can be broadly categorized into three types:

e Brine Deposits: These are accumulations of saline groundwater that are rich in dissolved
salts, including lithium salts.

o Hard Rock (Pegmatite) Deposits: These are igneous rocks with very large crystals that can
contain significant concentrations of lithium-bearing minerals.

o Sedimentary Deposits: These include lithium-rich clays and other sedimentary rocks.

Geological Sources of Lithium
Brine Deposits

Lithium-rich brines are a major source of global lithium production and are generally more
economical to process than hard-rock ores. These brines are found in arid regions within
closed basins, where water evaporates, leaving behind a concentrated solution of dissolved
salts.

There are three main types of lithium brine deposits:

» Continental Brines (Salars): These are the most significant sources of brine-based lithium
and are located in salt flats, also known as salars. The "Lithium Triangle," a region
encompassing parts of Chile, Argentina, and Bolivia, hosts the world's largest lithium brine
reserves. The Salar de Atacama in Chile is a prime example, with some of the highest known
lithium concentrations.

o Geothermal Brines: These are hot, saline fluids that have circulated through rocks in areas
with high geothermal activity, becoming enriched with elements like lithium. The Salton Sea
in Southern California is a well-known example of a geothermal brine resource.
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« Oilfield Brines: Some deep oil reservoirs contain brines with elevated lithium concentrations.
North America has numerous oilfield brines, such as those in the Smackover Formation in
Arkansas.

The formation of lithium-rich brines is a long-term geological process involving the weathering
of lithium-containing rocks, transport by groundwater, and concentration through evaporation in
arid environments.

Hard Rock (Pegmatite) Deposits

Pegmatites are coarse-grained igneous rocks that form from the slow cooling of magma. This
slow cooling allows for the formation of large crystals of various minerals, including several that
are rich in lithium. Hard rock mining of lithium-bearing minerals was the dominant source of
lithium before the large-scale development of brine resources. Australia is currently the world's
largest producer of lithium from hard rock mines.

The most important lithium-bearing minerals found in pegmatites are:

o Spodumene (LiAISi20es): This is the most abundant and commercially significant lithium ore
mineral.

o Petalite (LiIAISiaO10): Another important silicate mineral source of lithium.
o Lepidolite (K(Li,Al)s(Al,Si,Rb)2010(F,OH)2): A lithium-rich mica mineral.

o Amblygonite ((Li,Na)AIPO4(F,OH)): A phosphate mineral that can have a high lithium content.

Sedimentary Deposits

Sedimentary lithium deposits are a third, and currently less commercially exploited, source of
lithium. These deposits form when lithium-rich fluids accumulate in closed basins, with the
lithium becoming concentrated in clay minerals.

The primary lithium-hosting materials in these deposits include:
¢ Hectorite: A lithium-rich clay mineral.

o Jadarite: A sodium-lithium borosilicate hydroxide mineral discovered in Serbia.
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» Volcanic Tuffs: Deposits of volcanic ash that can be enriched in lithium.

These unconventional resources are the subject of ongoing research and development and
may become more significant in the future.

Quantitative Data on Lithium Sources

The following tables summarize quantitative data on the concentration of lithium in various
geological sources and the typical composition of key lithium-bearing minerals.

Table 1: Lithium Concentration in Various Geological Sources

. . Lithium Lithium
Geological Deposit . .
Concentration Concentration Reference
Source Type Example
(Wt%) (ppm)
Salar de
Continental Brine ] 0.14-0.184 1,400 - 1,840
Atacama, Chile
Salar del
Hombre Muerto, ~0.06 ~600
Argentina
Zhabuye, China 0.100 1,000
Geothermal
] Salton Sea, USA  0.01-0.03 100 - 300
Brine
- ] Smackover
Oilfield Brine ) up to 0.0597 up to 597
Formation, USA
Hard Rock Greenbushes,
) ) 1.091 10,910
(Pegmatite) Australia
Pilgangoora,
i 0.580 5,800
Australia
Sedimentary Thacker Pass,
0.236 2,360
(Clay) USA
Sonora, Mexico 0.229 2,290
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Table 2: Typical Li2O Content of Major Lithium-Bearing Minerals

. . Typical Li2O
Mineral Chemical Formula Reference
Content (%)

Spodumene LiAlISi20e 5.0-6.0
Petalite LiAISiaO10 3.0-4.0
o K(Li,Al3(Al,Si,Rb)4O10
Lepidolite 3.0-4.0
(F,OH)2
Amblygonite (Li,Na)AIPO4(F,OH) 4.0-6.0

Experimental Protocols for Lithium Extraction and
Carbonate Production

The conversion of lithium from its geological source into lithium carbonate involves a series of
complex chemical and physical processes. The specific protocols vary depending on the
source material.

Extraction from Brines

The conventional method for extracting lithium from brines involves solar evaporation.
Methodology:

e Pumping: Lithium-rich brine is pumped from underground reservoirs into a series of large,
shallow evaporation ponds.

o Solar Evaporation: Over a period of 12 to 18 months, solar energy evaporates the water,
concentrating the dissolved salts. As the concentration increases, various salts such as
sodium chloride and potassium chloride precipitate out and are removed.

 Purification: Once the lithium concentration reaches an optimal level (e.g., up to 6,000 ppm
Li), the concentrated brine is pumped to a processing plant. Here, impurities like magnesium
and boron are removed through chemical precipitation, often by adding lime (calcium
hydroxide).
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» Precipitation of Lithium Carbonate: The purified, concentrated lithium chloride solution is
treated with sodium carbonate (soda ash). This causes lithium carbonate, which has a
lower solubility, to precipitate out of the solution.

« Filtration and Drying: The precipitated lithium carbonate is then filtered, washed, and dried
to produce the final product.

A more recent technology, Direct Lithium Extraction (DLE), is being developed to extract lithium
more rapidly and with a smaller environmental footprint than solar evaporation. DLE
technologies utilize methods like adsorption, ion exchange, or solvent extraction to selectively
remove lithium from the brine.

Extraction from Hard Rock (Pegmatites)

The extraction of lithium from spodumene, the most common lithium ore, is a more energy-
intensive process.

Methodology:

e Mining and Crushing: The spodumene-bearing pegmatite ore is extracted from open-pit or
underground mines and then crushed and ground to a fine powder.

e Roasting (Calcination): The ore is heated to a high temperature (around 1100°C) to convert
the a-spodumene (the natural, less reactive form) into 3-spodumene, which is more
amenable to chemical attack.

e Acid Leaching: The cooled B-spodumene is then mixed with sulfuric acid and roasted at a
lower temperature (around 250°C). This process, known as acid leaching, dissolves the
lithium as lithium sulfate.

 Purification: The resulting lithium sulfate solution is then purified to remove impurities such
as iron, aluminum, and magnesium. This is often achieved by adding lime and other
reagents to precipitate these impurities.

» Precipitation of Lithium Carbonate: Sodium carbonate is added to the purified lithium
sulfate solution to precipitate lithium carbonate.
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« Filtration and Drying: The precipitated lithium carbonate is filtered, washed, and dried to
produce the final product.

Visualizations
Geological Cycle and Sources of Lithium
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Caption: Geological pathways for the formation of lithium deposits.
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Experimental Workflow for Lithium Carbonate
Production from Brine

Experimental Workflow for Lithium Carbonate Production from Brine
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Caption: Workflow for producing lithium carbonate from brine deposits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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